Cas no 2460749-51-1 (3-(dibromomethylidene)azetidine hydrochloride)

• Product Name: 3-(dibromomethylidene)azetidine hydrochloride
• CAS No: 2460749-51-1
• MF: C₄H₆Br₂ClN
• MW: 263.358138561249
• MDL: MFCD32702888
• CID: 5670086
• PubChem ID: 155820582
• Update Time: 2025-10-23

3-(dibromomethylidene)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(dibromomethylidene)azetidine hydrochloride
• 2460749-51-1
• 3-(Dibromomethylidene)azetidine;hydrochloride
• EN300-26980789

• MDL： MFCD32702888
• Inchi： 1S/C4H5Br2N.ClH/c5-4(6)3-1-7-2-3;/h7H,1-2H2;1H
• InChI Key： IMWHNJHEJGPYSY-UHFFFAOYSA-N
• SMILES： Br/C(=C1/CNC/1)/Br.Cl

Computed Properties

• Exact Mass: 262.85350g/mol
• Monoisotopic Mass: 260.85555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(dibromomethylidene)azetidine hydrochloride

Research Briefing on 3-(Dibromomethylidene)azetidine Hydrochloride (CAS: 2460749-51-1): Recent Advances and Applications

3-(Dibromomethylidene)azetidine hydrochloride (CAS: 2460749-51-1) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This halogenated azetidine derivative exhibits unique structural features that make it a promising scaffold for drug discovery and development. Recent studies have focused on its synthesis, characterization, and potential biological activities, particularly in the context of targeting challenging disease pathways.

The compound's distinctive dibromomethylidene moiety attached to the azetidine ring system provides both synthetic challenges and opportunities for structural diversification. Several research groups have reported improved synthetic protocols for this compound, with particular emphasis on yield optimization and purity control. The hydrochloride salt form has been shown to enhance stability and solubility, addressing some of the formulation challenges observed with similar compounds.

In pharmacological studies, 3-(dibromomethylidene)azetidine hydrochloride has demonstrated interesting activity profiles against various biological targets. Preliminary screening data suggest potential applications in oncology, with particular relevance to protein-protein interaction inhibitors. The compound's ability to act as a covalent modifier of specific cysteine residues has been investigated in several recent studies, opening new possibilities for targeted drug design.

Structural-activity relationship (SAR) studies have revealed that the dibromomethylidene group plays a crucial role in the compound's biological activity, serving both as a reactive pharmacophore and as a structural element influencing molecular recognition. Recent crystallographic studies have provided valuable insights into the binding modes of derivatives of this compound with various enzyme targets.

The compound's potential as a versatile synthetic intermediate has also been explored. Researchers have demonstrated its utility in click chemistry applications and as a precursor for more complex heterocyclic systems. These developments suggest that 3-(dibromomethylidene)azetidine hydrochloride may find broader applications beyond its immediate pharmacological potential.

Recent patent filings indicate growing commercial interest in this compound and its derivatives, particularly in the areas of kinase inhibition and targeted protein degradation. Several pharmaceutical companies have included analogs of this structure in their development pipelines, suggesting that it may represent a privileged scaffold for certain target classes.

Ongoing research is focusing on improving the selectivity profile of compounds derived from this scaffold, as well as exploring novel delivery strategies to overcome potential pharmacokinetic limitations. The development of prodrug approaches and formulation technologies specific to this chemical class has become an active area of investigation.

As research progresses, 3-(dibromomethylidene)azetidine hydrochloride continues to demonstrate its value as both a tool compound for biological studies and as a lead structure for medicinal chemistry optimization. The compound's unique combination of reactivity and structural features positions it as an important subject for continued investigation in chemical biology and drug discovery.